N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-[1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H21F3N2O2S/c17-16(18,19)15-6-2-1-4-12(15)10-21-9-3-5-13(11-21)20-24(22,23)14-7-8-14/h1-2,4,6,13-14,20H,3,5,7-11H2
• InChI Key: XTRHBYVJBRUSSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2C(F)(F)F)NS(=O)(=O)C3CC3
• Molecular Formula: C16H21F3N2O2S
• Molecular Weight: 362.4 g/mol

Description

Trifluoromethyl phenyl compounds are a class of organic compounds that contain a trifluoromethyl (-CF3) group and a phenyl group. They are valuable synthetic targets and are used as synthons in the construction of fluorinated pharmaceuticals.

Synthesis Analysis

The synthesis of trifluoromethyl phenyl compounds often involves the use of trifluoromethyl phenyl sulfone as a trifluoromethyl radical precursor. Arylthiolate anions can form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone, which can undergo an intramolecular single electron transfer (SET) reaction under visible light irradiation.

Molecular Structure Analysis

The molecular structure of trifluoromethyl phenyl compounds can be analyzed using techniques such as X-ray crystallography and NMR spectroscopy. The trifluoromethyl group introduces unique electronic and steric effects that can influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

Trifluoromethyl phenyl compounds can undergo various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and radical reactions. The trifluoromethyl group is electron-withdrawing, which can activate the phenyl ring towards electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of trifluoromethyl phenyl compounds can be influenced by the presence of the trifluoromethyl group. This group is highly electronegative, which can increase the compound’s polarity and influence its solubility, boiling point, and melting point.

Mechanism of Action

N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide acts as a potent and selective inhibitor of the serotonin transporter (SERT). This compound binds to the SERT protein and inhibits the reuptake of serotonin from the synaptic cleft, resulting in increased serotonin levels in the brain. This increased serotonin levels is thought to be responsible for the antidepressant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase serotonin levels in the brain, which is thought to be responsible for its antidepressant effects. This compound has also been shown to modulate the activity of other neurotransmitters, such as dopamine, norepinephrine, and glutamate, and to have effects on various neurochemical pathways.

Advantages and Limitations for Lab Experiments

The use of N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide in laboratory experiments has several advantages and limitations. This compound is a highly potent and selective inhibitor of the serotonin transporter, making it an ideal tool for the study of serotonin-related diseases. However, the use of this compound in laboratory experiments can also be limited by its potential for toxicity, as well as its potential for drug-drug interactions.

Future Directions

The use of N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide in scientific research has a wide range of potential future directions. This compound could be used to develop novel antidepressant drugs, as well as to study the effects of serotonin-related diseases. This compound could also be used to modulate the activity of other neurotransmitters, such as dopamine, norepinephrine, and glutamate. Additionally, this compound could be used to study the effects of drug-drug interactions, as well as the effects of other drugs on the serotonin transporter. Finally, this compound could be used to study the effects of environmental toxins on the serotonin transporter.

Synthesis Methods

N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide can be synthesized using a variety of methods, including the classical synthesis of cyclic sulfonamides, as well as the use of solid-phase synthesis. The classical synthesis of cyclic sulfonamides involves the use of a sulfonamide-containing compound as the starting material, and the reaction of the sulfonamide with an appropriate reagent. The solid-phase synthesis of this compound involves the use of a solid support, such as a polystyrene resin, and the reaction of the resin with a sulfonamide-containing compound.

Scientific Research Applications

N-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide has been used in a variety of scientific research applications, including the study of serotonin-related diseases and the development of novel antidepressant drugs. This compound has been shown to be a highly potent and selective inhibitor of the serotonin transporter (SERT), and thus has been widely used in the study of serotonin-related diseases, such as depression and anxiety. This compound has also been used in the development of novel antidepressant drugs, as it has been shown to be a potent and selective inhibitor of SERT-mediated serotonin reuptake.

Safety and Hazards

The safety and hazards of trifluoromethyl phenyl compounds can depend on their specific structure. Some trifluoromethyl phenyl compounds may be harmful if swallowed, inhaled, or come into contact with skin. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.